Cas no 1797873-83-6 (N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide
• CAS No: 1797873-83-6
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5372433
• Update Time: 2025-05-26

N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Phenyl-2-pyrrolidinyl)methyl]-5-isoxazolecarboxamide
• N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide

• Inchi： 1S/C15H17N3O2/c19-15(14-8-9-17-20-14)16-11-13-7-4-10-18(13)12-5-2-1-3-6-12/h1-3,5-6,8-9,13H,4,7,10-11H2,(H,16,19)
• InChI Key： MTXJZBPOWMXCOR-UHFFFAOYSA-N
• SMILES： O1C(C(NCC2CCCN2C2=CC=CC=C2)=O)=CC=N1

Experimental Properties

• Density: 1.201±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 529.3±20.0 °C(Predicted)
• pka: 13.36±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide

N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide: A Comprehensive Overview

The compound N-[(1-phenylpyrrolidin-2-yl)methyl]-1,2-oxazole-5-carboxamide (CAS No. 1797873836) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a phenylpyrrolidine moiety and a 1,2-oxazole carboxamide group, which contributes to its versatile reactivity and bioactivity. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

N-(Phenylpyrrolidinyl methyl) derivatives have been extensively studied due to their role as intermediates in the synthesis of bioactive compounds. The phenylpyrrolidine ring system is known for its stability and ability to participate in various chemical transformations, such as nucleophilic substitutions and cycloadditions. The integration of this moiety with the 1,2-oxazole carboxamide group introduces additional functional diversity, enhancing the compound's potential for applications in drug design and material science.

Recent studies have highlighted the importance of 1,2-oxazole carboxamides in medicinal chemistry. These compounds are known to exhibit diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The specific structure of N-(phenylpyrrolidinyl methyl)-1,2 oxazole carboxamide allows for fine-tuning of these activities through structural modifications. For instance, variations in the substituents on the phenyl ring or the pyrrolidine nitrogen can significantly alter the compound's pharmacokinetic profile and bioavailability.

From a synthetic perspective, the preparation of N-(phenylpyrrolidinyl methyl)-1,2 oxazole carboxamide involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in key steps such as cross-coupling reactions. These advancements have not only improved the scalability of the synthesis but also opened new avenues for exploring related compounds with enhanced properties.

The structural features of this compound also make it an attractive candidate for materials science applications. The combination of aromaticity in the phenyl ring and conjugation within the oxazole system provides opportunities for designing materials with tailored electronic properties. For example, derivatives of this compound have been explored as potential candidates for organic electronics due to their ability to participate in charge transport processes.

In conclusion, N-(phenylpyrrolidinyl methyl)-1,2 oxazole carboxamide (CAS No. 1797873836) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure enables a wide range of chemical transformations and biological interactions, making it a valuable tool for researchers in both academia and industry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.